molecular formula C11H19BrN2 B14820087 1-Hexyl-3-vinylimidazolium bromide

1-Hexyl-3-vinylimidazolium bromide

Cat. No.: B14820087
M. Wt: 259.19 g/mol
InChI Key: MRWHNZBWUFEERI-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Hexyl-3-vinylimidazolium bromide is a room-temperature ionic liquid (RTIL) belonging to the imidazolium-based family. Its molecular formula is C10H19BrN2, with a molecular weight of 247.18 g/mol and a purity typically exceeding 99% . The compound features a hexyl chain at the N1 position and a vinyl group at the C3 position of the imidazolium ring, paired with a bromide anion. This structural configuration imparts unique physicochemical properties, including moderate hydrophobicity, tunable viscosity, and high thermal stability, making it suitable for applications in catalysis, electrochemistry, and separation science .

Properties

Molecular Formula

C11H19BrN2

Molecular Weight

259.19 g/mol

IUPAC Name

1-ethenyl-3-hexylimidazol-3-ium;bromide

InChI

InChI=1S/C11H19N2.BrH/c1-3-5-6-7-8-13-10-9-12(4-2)11-13;/h4,9-11H,2-3,5-8H2,1H3;1H/q+1;/p-1

InChI Key

MRWHNZBWUFEERI-UHFFFAOYSA-M

Canonical SMILES

CCCCCC[N+]1=CN(C=C1)C=C.[Br-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Hexyl-3-vinylimidazolium bromide can be synthesized through a quaternization reaction. The process involves the reaction of 1-vinylimidazole with 1-bromohexane. The reaction is typically carried out in an organic solvent such as acetonitrile or toluene, under reflux conditions. The product is then purified through recrystallization or column chromatography .

Industrial Production Methods: In an industrial setting, the synthesis of 1-hexyl-3-vinylimidazolium bromide follows a similar route but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-Hexyl-3-vinylimidazolium bromide undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products:

Mechanism of Action

The mechanism of action of 1-hexyl-3-vinylimidazolium bromide is primarily based on its ionic nature and the presence of functional groups. The imidazolium ring interacts with various molecular targets through electrostatic and hydrogen bonding interactions. The vinyl group allows for polymerization and cross-linking reactions, enhancing the compound’s versatility .

Comparison with Similar Compounds

Comparison with Similar Compounds

The properties and applications of 1-hexyl-3-vinylimidazolium bromide are best understood through comparisons with structurally related imidazolium-based ionic liquids. Below is a detailed analysis:

Table 1: Key Properties of 1-Hexyl-3-vinylimidazolium Bromide and Analogues

Compound Name Alkyl Chain Length Functional Group Anion Hydrophobicity Thermal Stability (°C) Viscosity (mPa·s) Key Applications
1-Hexyl-3-vinylimidazolium bromide C6 (hexyl) Vinyl Br⁻ Moderate ~250–300 450–550* Catalysis, SPME coatings
1-Butyl-3-vinylimidazolium bromide C4 (butyl) Vinyl Br⁻ Low-Moderate ~200–250 300–400* Solvent, polymerization
1-Ethyl-3-methylimidazolium bromide C2 (ethyl) Methyl Br⁻ Low ~150–200 100–150 Electrochemistry, solvents
1-Hexyl-3-methylimidazolium bromide C6 (hexyl) Methyl Br⁻ Moderate ~250–300 500–600 Lubricants, extraction
1-Dodecyl-3-methylimidazolium chloride C12 (dodecyl) Methyl Cl⁻ High ~300–350 800–1000 Surfactants, nanomaterials
1-Allyl-3-methylimidazolium bromide C3 (allyl) Methyl Br⁻ Low ~180–220 200–300 Green chemistry, synthesis

*Estimated based on alkyl chain and functional group trends.

Structural and Functional Comparisons

  • Alkyl Chain Length :
    Increasing the alkyl chain length (e.g., from ethyl to dodecyl) enhances hydrophobicity and thermal stability but raises viscosity. The hexyl chain in 1-hexyl-3-vinylimidazolium bromide balances moderate hydrophobicity with manageable viscosity, unlike 1-dodecyl-3-methylimidazolium chloride, whose high viscosity limits its use in flow-based systems .

  • Functional Groups :
    The vinyl group in 1-hexyl-3-vinylimidazolium bromide introduces π-conjugation and reactivity, enabling covalent modifications (e.g., polymerization) that are absent in methyl-substituted analogues like 1-hexyl-3-methylimidazolium bromide. This property is critical for creating functionalized materials, such as solid-phase microextraction (SPME) coatings .

  • Anion Effects :
    Bromide anions generally confer higher conductivity compared to chloride, as seen in the superior electrochemical performance of 1-hexyl-3-vinylimidazolium bromide over chloride-based analogues like 1-dodecyl-3-methylimidazolium chloride .

Research Findings and Limitations

  • Thermal Stability :
    1-Hexyl-3-vinylimidazolium bromide decomposes above 250°C, comparable to 1-hexyl-3-methylimidazolium bromide but inferior to 1-dodecyl-3-methylimidazolium chloride (~350°C) due to the destabilizing effect of the vinyl group .

  • Toxicity Concerns : Like many imidazolium RTILs, its toxicity remains understudied. Preliminary data suggest moderate ecotoxicity, necessitating careful handling to avoid environmental release .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.